Cas no 2172243-29-5 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 2172243-29-5
• MF: C₂₅H₂₄N₄O₅
• MW: 460.481865882874
• CID: 6235095
• PubChem ID: 165581551
• Update Time: 2025-07-08

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-1-methyl-1H-pyrazole-5-carboxylic acid
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]-1-methyl-1H-pyrazole-5-carboxylic acid
• EN300-1564578
• EN300-1564590
• 2171195-07-4
• 1-methyl-4-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]-1H-pyrazole-5-carboxylic acid
• 2172243-29-5
• 1-methyl-4-[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]-1H-pyrazole-5-carboxylic acid
• EN300-1564589
• 2171179-71-6

• Inchi： 1S/C25H24N4O5/c1-29-22(24(31)32)21(12-26-29)28-23(30)14-10-15(11-14)27-25(33)34-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,12,14-15,20H,10-11,13H2,1H3,(H,27,33)(H,28,30)(H,31,32)
• InChI Key： JJUXMIVNHGAUPL-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CC(C(NC2C=NN(C)C=2C(=O)O)=O)C1)=O

Computed Properties

• Exact Mass: 460.17466988g/mol
• Monoisotopic Mass: 460.17466988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 123Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-1-methyl-1H-pyrazole-5-carboxylic acid

Comprehensive Analysis of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2172243-29-5)

The compound 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2172243-29-5) is a highly specialized peptide synthesis intermediate widely utilized in pharmaceutical research and bioconjugation chemistry. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a cyclobutane backbone, makes it invaluable for constructing complex bioactive molecules. Researchers frequently employ this compound in solid-phase peptide synthesis (SPPS), where its carboxylic acid functionality enables efficient coupling reactions. The growing demand for precision therapeutics and targeted drug delivery systems has significantly increased interest in such advanced building blocks.

Recent advancements in cancer immunotherapy and mRNA vaccine technology have spotlighted the importance of customized molecular scaffolds like 2172243-29-5. Its pyrazole-carboxylic acid moiety offers exceptional versatility for designing kinase inhibitors or proteolysis-targeting chimeras (PROTACs), addressing trending topics in drug discovery. Analytical techniques such as HPLC-MS and NMR spectroscopy confirm its high purity (>98%), meeting stringent requirements for GMP-compliant manufacturing. Notably, its stability under microwave-assisted synthesis conditions aligns with the industry's shift toward green chemistry and process intensification.

From an SEO perspective, this compound intersects with popular search queries like "Fmoc-protected amino acids applications" and "cyclobutane derivatives in drug design." Its CAS number 2172243-29-5 is often researched alongside peptide coupling reagents and heterocyclic compound libraries. The 1-methyl-1H-pyrazole-5-carboxylic acid segment particularly resonates with studies on metalloproteinase modulation, a hot topic in fibrosis treatment research. Furthermore, its compatibility with automated synthesizers makes it relevant to discussions about high-throughput screening (HTS) and AI-driven molecular design.

Quality control protocols for 2172243-29-5 emphasize residual solvent analysis and chiral purity verification, reflecting regulatory concerns in preclinical development. Its logP value and hydrogen bond donor/acceptor count suggest favorable ADME properties, a key consideration for medicinal chemists optimizing oral bioavailability. Storage recommendations (-20°C under nitrogen) align with best practices for light-sensitive compounds, another frequently searched topic among laboratory technicians.

Emerging applications in PET tracer development and click chemistry further expand the utility of this compound. The cyclobutane ring strain facilitates unique molecular recognition patterns, while the Fmoc group allows selective deprotection—critical for orthogonal synthesis strategies. These features position 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-1-methyl-1H-pyrazole-5-carboxylic acid as a pivotal tool in modern biopharmaceutical innovation, bridging academic research and industrial-scale production.